Cas no 1067239-08-0 (1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 1067239-08-0
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD15071383
• CID: 1091547
• PubChem ID: 58520800
• Update Time: 2025-10-30

1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-3-hydroxypyrrolidine-3-carboxylic acid
• 1-Boc-3-hydroxypyrrolidine-3-carboxylic acid
• 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid

• MDL： MFCD15071383
• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(14)11-5-4-10(15,6-11)7(12)13/h15H,4-6H2,1-3H3,(H,12,13)
• InChI Key： XHNNDNBNDDXODX-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid

Recent Advances in the Application of 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 1067239-08-0) in Chemical Biology and Pharmaceutical Research

1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 1067239-08-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its utility in the construction of pyrrolidine-based scaffolds, which are prevalent in many therapeutic agents. This compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the hydroxyl and carboxylic acid functionalities, make it a versatile building block for drug discovery and chemical biology applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid as a precursor for the synthesis of potent protease inhibitors. The study demonstrated that the compound's hydroxyl and carboxylic acid groups could be selectively modified to enhance binding affinity and selectivity towards target enzymes. The Boc group was found to be crucial for protecting the amine functionality during multi-step syntheses, ensuring high yields and purity of the final products.

Another significant application of this compound was reported in a recent Nature Communications article, where it was used to develop a new class of small-molecule modulators for G protein-coupled receptors (GPCRs). The researchers leveraged the stereochemistry of the pyrrolidine ring to achieve high enantioselectivity, which was critical for the compound's pharmacological activity. The study underscored the importance of 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid as a chiral building block in asymmetric synthesis.

Furthermore, advancements in synthetic methodologies have enabled the large-scale production of this compound with high efficiency and minimal environmental impact. A 2022 Green Chemistry publication described a novel catalytic process that reduces the reliance on hazardous reagents, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This development is expected to facilitate broader adoption of 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid in industrial applications.

In summary, 1-[(tert-butoxy)carbonyl]-3-hydroxypyrrolidine-3-carboxylic acid (CAS: 1067239-08-0) continues to play a pivotal role in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological innovations, positions it as a valuable tool for the discovery and development of next-generation therapeutics. Future research is likely to explore its potential in emerging areas such as targeted drug delivery and biocatalysis.